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Compound of Interest

Compound Name: Ethyltrimethylammonium bromide

Cat. No.: B031202

Ethyltrimethylammonium Bromide: A Technical
Safety Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive overview of the material safety information available
for Ethyltrimethylammonium bromide (CAS No: 2650-77-3). Due to the limited availability of
specific quantitative toxicological and ecotoxicological data in the public domain, this guide
focuses on summarizing the qualitative safety information, handling procedures, and
emergency response protocols as outlined in available Material Safety Data Sheets (MSDS).
The aim is to provide a foundational understanding of the potential hazards and the necessary
precautions for the safe handling of this compound in a research and development setting.

Chemical Identification
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Identifier Value

Chemical Name Ethyltrimethylammonium bromide

Ethanaminium, N,N,N-trimethyl-, bromide;

Synenyms Trimethylethylammonium bromide[1][2][3][4]
CAS Number 2650-77-3[1][2][3][5][6]

Molecular Formula C5H14N.Br[1][6]

Molecular Weight 168.08 g/mol [1][2][5][6]

Structure White crystalline solid[2]

Hazard Identification and Precautionary Measures

While specific quantitative data on the hazards of Ethyltrimethylammonium bromide is
largely unavailable, general precautions for handling similar chemical compounds should be
observed.[5]

Precautionary Statements:

o Prevention: Avoid formation of dust and aerosols.[5] Use only in a well-ventilated place.[5]
Wear suitable protective clothing, gloves, and eye/face protection.[5] Use non-sparking tools
and take measures to prevent electrostatic discharge.[5]

o Response: In case of emergency, follow the first aid and accidental release measures
outlined in this document.

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[5] Keep
away from foodstuff containers and incompatible materials.[5]

» Disposal: Dispose of contents and container in accordance with local, regional, national, and
international regulations.[5] The material can be disposed of by a licensed chemical
destruction plant or by controlled incineration with flue gas scrubbing.[5] Do not allow the
chemical to enter drains or sewer systems.[5]

Toxicological and Ecotoxicological Data
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A thorough review of publicly available safety data sheets indicates that quantitative
toxicological and ecotoxicological data for Ethyltrimethylammonium bromide is not available
at this time. The following table summarizes the status of the data.

Endpoint

Result

Acute Toxicity (Oral, Dermal, Inhalation)

No data available[5]

Skin Corrosion/Irritation

No data available[5]

Serious Eye Damage/Irritation

No data available[5]

Respiratory or Skin Sensitization

No data available[5]

Germ Cell Mutagenicity

No data available[5]

Carcinogenicity

No data available[5]

Reproductive Toxicity

No data available[5]

Specific Target Organ Toxicity (Single Exposure)

No data available[5]

Specific Target Organ Toxicity (Repeated

Exposure)

No data available[5]

Aspiration Hazard

No data available[5]

Toxicity to Fish

No data available[5]

Toxicity to Daphnia and other aquatic

invertebrates

No data available[5]

Toxicity to Algae

No data available[5]

Physical and Chemical Properties

Property Value

Melting Point 322.0-325.6 °C (decomposes)[1]
Solubility Information not available
Appearance White crystalline solid[2]
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Note: A comprehensive list of physical and chemical properties is not available in the consulted
safety data sheets.[5]

Experimental Protocols

Detailed experimental protocols for the toxicological and ecotoxicological assessment of
Ethyltrimethylammonium bromide are not available in the reviewed documentation.
Standard methodologies, such as those prescribed by the Organisation for Economic Co-
operation and Development (OECD) or the U.S. Environmental Protection Agency (EPA),
would typically be employed for such evaluations.

Emergency Procedures and Workflows

The following diagrams illustrate the general workflows for emergency situations based on the
available Material Safety Data Sheet.[5]
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Wash off with soap and plenty of water.

If breathing s dificult
give oxygen.
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Accidental Release Occurs

Use personal protective equipment (PPE).
Avoid dust formation, breathing vapors, and skin/eye contact.

:

Ensure adequate ventilation.

:

Remove all sources of ignition.

i

Evacuate personnel to safe areas.
Keep people away and upwind of spill.

Prevent further leakage if safe.

Do not let chemical enter drains.

Contain and clean up the spill.

:

Collect material and arrange for disposal in suitable, closed containers.

:

Use spark-proof tools and explosion-proof equipment.

Dispose of promptly in accordance with appropriate laws and regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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